Cas no 2172122-73-3 (2-(cyclobutylmethyl)-3H,4H-thieno2,3-dpyrimidin-4-one)

• Product Name: 2-(cyclobutylmethyl)-3H,4H-thieno2,3-dpyrimidin-4-one
• CAS No: 2172122-73-3
• MF: C₁₁H₁₂N₂OS
• MW: 220.290781021118
• CID: 5780276
• PubChem ID: 165521216
• Update Time: 2023-11-25

2-(cyclobutylmethyl)-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2172122-73-3
• EN300-1267657
• 2-(cyclobutylmethyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one
• 2-(cyclobutylmethyl)-3H,4H-thieno2,3-dpyrimidin-4-one

• Inchi： 1S/C11H12N2OS/c14-10-8-4-5-15-11(8)13-9(12-10)6-7-2-1-3-7/h4-5,7H,1-3,6H2,(H,12,13,14)
• InChI Key： YGLPNJRIJOTZTF-UHFFFAOYSA-N
• SMILES： S1C=CC2C(NC(CC3CCC3)=NC1=2)=O

Computed Properties

• Exact Mass: 220.06703418g/mol
• Monoisotopic Mass: 220.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 69.7Ų